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Introduction

Diethyl hydrogen phosphate (DEHP), also known as diethyl phosphoric acid, is an
organophosphorus compound with the chemical formula (Cz2Hs0)2PO(OH). It is a colorless to
pale yellow liquid that holds significance in various scientific and industrial fields.[1] In the realm
of drug development and toxicology, DEHP is primarily recognized as a metabolite of several
organophosphate pesticides and nerve agents, making it a crucial biomarker for exposure.[1][2]
Its chemical structure, featuring a phosphate core with two ethyl ester groups and one acidic
proton, imparts it with distinct physical and chemical properties that are leveraged in organic
synthesis and material science. This guide provides a comprehensive overview of the physical
and chemical properties of diethyl hydrogen phosphate, detailed experimental protocols, and
logical workflows for its synthesis and analysis.

Physical and Chemical Properties

The physical and chemical characteristics of diethyl hydrogen phosphate are summarized
below. These properties are fundamental to its handling, application, and analysis.
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Physical Properties

Diethyl hydrogen phosphate is a combustible liquid that is soluble in water and common
organic solvents.[1][3] It is described as a colorless, clear liquid.[2]

Property Value References
Molecular Formula C4aH1104P [31[4]
Molecular Weight 154.10 g/mol [2][3]
Appearance Colorless to yellow clear liquid
Melting Point 6 °C [5]1[6]
Boiling Point 80 °C at 0.7 mmHg; 203 °C [1][5]
Density 1.19 g/cm3 (at 20/20 °C); 1.29 5]

g/mL
Flash Point 75°C; 91 °C [5]

- Soluble in water and common
Solubility _ [1]13]
organic solvents

pKa 1.42 + 0.50 (Predicted) [61[7]

Refractive Index 1.4170 [51[6]

Chemical Properties and Reactivity

The chemical behavior of diethyl hydrogen phosphate is dictated by its phosphate functional
group. Key reactions include:

« Esterification: It can react with alcohols to form triethyl phosphate.[3]

e Hydrolysis: In the presence of water, it can hydrolyze to produce phosphoric acid and
ethanol.[3] The hydrolysis of phosphonates is a well-established method, often carried out in
acidic or alkaline conditions.[8]

» Transesterification: This reaction involves the exchange of the ethyl groups with other alkoxy
groups when treated with different alcohols.[3][9]
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o Salt Formation: As an acid, it reacts with bases to form diethyl phosphate salts.

e Reactions with Amines: Diethyl phosphite, a related compound, reacts with amines to
displace the ethoxide group.[9]

Experimental Protocols

Detailed experimental procedures are crucial for the synthesis, purification, and analysis of
diethyl hydrogen phosphate.

Synthesis of Diethyl Hydrogen Phosphate

A common method for the synthesis of diethyl hydrogen phosphate involves the reaction of
phosphorus trichloride with ethanol.[3]

Protocol: Synthesis from Phosphorus Trichloride and Ethanol

o Reaction Setup: In a three-necked flask equipped with a stirrer, dropping funnel, and a reflux
condenser, place a solution of absolute ethanol and a base (e.qg., diethylaniline) in a dry, non-
polar solvent like petroleum ether.[10]

o Reagent Addition: Cool the flask in a water bath. A solution of phosphorus trichloride in the
same solvent is added dropwise with vigorous stirring. The rate of addition should be
controlled to maintain a gentle reflux.[10]

» Reaction: After the addition is complete, the mixture is heated under gentle reflux for
approximately one hour with continuous stirring. This results in the formation of a precipitate
(diethylaniline hydrochloride).[10]

» Work-up: Cool the reaction mixture and filter to remove the precipitate. The filter cake is
washed with the solvent.[10]

« Purification: The filtrate and washings are combined and concentrated by distillation. The
residue is then distilled under reduced pressure to yield diethyl hydrogen phosphite.[10]
Note: This procedure yields diethyl phosphite, which exists in tautomeric equilibrium with
diethyl hydrogen phosphate, with the phosphonate form being predominant.[9]
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Purification of Diethyl Hydrogen Phosphate

Purification can be challenging due to the similar physical properties of related phosphorus
compounds.[3]

« Distillation: Traditional distillation can achieve purities of around 85%.[3]

» Crystallization: This technique can improve purity to 92% but requires careful control of
temperature and solvent systems.[3]

 Membrane Separation: Modern techniques like membrane separation can achieve purities of
88% with a 90% recovery rate.[3]

Analysis of Diethyl Hydrogen Phosphate

High-Performance Liquid Chromatography (HPLC)

Areverse-phase HPLC method can be used for the analysis of diethyl hydrogen phosphate.
[11]

e Column: Newcrom R1 HPLC column.[11]

* Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid like phosphoric acid. For
Mass Spectrometry (MS) compatible applications, formic acid should be used instead of
phosphoric acid.[11]

e Application: This method is scalable and can be used for preparative separation to isolate
impurities. It is also suitable for pharmacokinetic studies.[11]

Gas Chromatography (GC)

For GC analysis, derivatization is typically required due to the low volatility of diethyl hydrogen
phosphate.

o Derivatization: Alkylation to form more volatile esters, such as pentafluorobenzyl esters, is a
common strategy. This can be achieved using a phase-transfer reaction.[12]
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Detector: A flame photometric detector (FPD) is suitable for the analysis of phosphorus-
containing compounds.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Diethyl phosphate - general description and application - Georganics [georganics.sk]
. Diethyl phosphate | C4H1104P | CID 654 - PubChem [pubchem.ncbi.nim.nih.gov]

. Buy Diethyl hydrogen phosphate | 53397-17-4 [smolecule.com]

. diethyl hydrogen phosphate [webbook.nist.gov]

. DIETHYL PHOSPHATE | 598-02-7 [chemicalbook.com]

. Diethyl hydrogen phosphate | lookchem [lookchem.com]

. guidechem.com [guidechem.com]

0o N o o B~ o w NP

. The Hydrolysis of Phosphinates and Phosphonates: A Review - PMC
[pmc.ncbi.nlm.nih.gov]

9. Diethylphosphite - Wikipedia [en.wikipedia.org]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/11057566/
https://www.benchchem.com/product/b048627?utm_src=pdf-body-img
https://www.benchchem.com/product/b048627?utm_src=pdf-custom-synthesis
https://georganics.sk/blog/diethyl-phosphate-general-description-and-application/
https://pubchem.ncbi.nlm.nih.gov/compound/Diethylphosphate
https://www.smolecule.com/products/s11172427
https://webbook.nist.gov/cgi/inchi?ID=C598027&Mask=80
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7331426.htm
https://www.lookchem.com/ProductWholeProperty_LCPL418777.htm
https://www.guidechem.com/encyclopedia/diethyl-phosphate-dic5501.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8150351/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8150351/
https://en.wikipedia.org/wiki/Diethylphosphite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 10. Organic Syntheses Procedure [orgsyn.org]
e 11. Diethyl hydrogen phosphate | SIELC Technologies [sielc.com]

e 12. Analytical method for the determination of O,O-diethyl phosphate and O,O-diethyl
thiophosphate in faecal samples - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Physical and chemical properties of diethyl hydrogen
phosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048627#physical-and-chemical-properties-of-diethyl-
hydrogen-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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